Cas no 1516189-15-3 (4-chloro-2-(3-methoxyphenyl)pyrimidine-5-carboxylic acid)

• Product Name: 4-chloro-2-(3-methoxyphenyl)pyrimidine-5-carboxylic acid
• CAS No: 1516189-15-3
• MF: C₁₂H₉ClN₂O₃
• MW: 264.66446185112
• CID: 6323229
• PubChem ID: 83661383
• Update Time: 2025-05-20

4-chloro-2-(3-methoxyphenyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(3-methoxyphenyl)pyrimidine-5-carboxylic acid
• EN300-1459099
• 1516189-15-3

• Inchi： 1S/C12H9ClN2O3/c1-18-8-4-2-3-7(5-8)11-14-6-9(12(16)17)10(13)15-11/h2-6H,1H3,(H,16,17)
• InChI Key： OVRQVVUHSDEKTG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=NC(C2C=CC=C(C=2)OC)=N1

Computed Properties

• Exact Mass: 264.0301698g/mol
• Monoisotopic Mass: 264.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.3Ų

Additional information on 4-chloro-2-(3-methoxyphenyl)pyrimidine-5-carboxylic acid

Introduction to 4-chloro-2-(3-methoxyphenyl)pyrimidine-5-carboxylic acid (CAS No. 1516189-15-3)

4-chloro-2-(3-methoxyphenyl)pyrimidine-5-carboxylic acid (CAS No. 1516189-15-3) is a significant compound in the realm of pharmaceutical and agrochemical research, characterized by its unique structural framework and versatile reactivity. This pyrimidine derivative, featuring a chloro substituent at the 4-position and a methoxyphenyl group at the 2-position, along with a carboxylic acid moiety at the 5-position, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular structure of 4-chloro-2-(3-methoxyphenyl)pyrimidine-5-carboxylic acid encompasses a pyrimidine core, which is a fundamental scaffold in many biologically active molecules. The presence of the chloro group enhances its electrophilicity, making it a valuable intermediate in nucleophilic substitution reactions, while the methoxyphenyl ring introduces hydrophobicity and potential for further functionalization. The carboxylic acid group at the 5-position offers opportunities for derivatization into esters, amides, or salts, broadening its utility in synthetic chemistry.

In recent years, 4-chloro-2-(3-methoxyphenyl)pyrimidine-5-carboxylic acid has been explored in various research avenues, particularly in the development of novel therapeutic agents. Its structural motifs are reminiscent of known bioactive compounds, suggesting potential pharmacological properties. For instance, pyrimidine derivatives have been extensively studied for their roles as kinase inhibitors, antiviral agents, and anticancer drugs. The specific substitution pattern in 4-chloro-2-(3-methoxyphenyl)pyrimidine-5-carboxylic acid may confer selectivity for certain biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its role as a key intermediate in synthesizing more complex molecules. Researchers have leveraged its reactive sites to construct intricate scaffolds that mimic natural products or designed heterocycles. The chloro group at the 4-position can be readily displaced by nucleophiles such as amines or thiols, enabling the formation of C-N or C-S bonds. Similarly, the methoxyphenyl ring can undergo various transformations, including Suzuki-Miyaura cross-coupling reactions, which are widely used to introduce aryl groups into organic molecules.

The carboxylic acid functionality at the 5-position further enhances its synthetic utility. It can be esterified to improve solubility or stability, or converted into an amide to introduce additional biological activity. These modifications are particularly relevant in drug discovery pipelines, where optimizing pharmacokinetic properties is crucial for therapeutic efficacy. Moreover, the ability to form salts from this compound allows for formulation into solid forms that are easier to handle and store.

Recent advancements in computational chemistry have also highlighted 4-chloro-2-(3-methoxyphenyl)pyrimidine-5-carboxylic acid as a potential scaffold for drug design. Molecular modeling studies suggest that its structure can be optimized to enhance binding affinity to target proteins. By leveraging virtual screening techniques, researchers can identify analogs with improved properties without extensive experimental screening. This approach aligns with the growing trend toward precision medicine and personalized therapeutics.

In agrochemical applications, 4-chloro-2-(3-methoxyphenyl)pyrimidine-5-carboxylic acid has shown promise as a precursor for developing novel pesticides and herbicides. Pyrimidine-based compounds are known for their efficacy against various pests and weeds due to their ability to interfere with essential biological processes. The structural features of this compound may enable it to disrupt metabolic pathways in pests while maintaining selectivity toward crops.

The synthesis of 4-chloro-2-(3-methoxyphenyl)pyrimidine-5-carboxylic acid itself presents an interesting challenge that has been addressed through multiple methodologies. Traditional approaches often involve multi-step sequences starting from readily available pyrimidine precursors. However, recent innovations have focused on more efficient one-pot reactions that minimize byproducts and improve yields. These advancements underscore the importance of process optimization in pharmaceutical manufacturing.

Industrial-scale production of this compound requires careful consideration of cost-effectiveness and environmental impact. Green chemistry principles have been increasingly applied to develop sustainable synthetic routes that reduce waste and energy consumption. For instance, catalytic methods that employ recyclable catalysts or solvent-free conditions are being explored to enhance sustainability.

The safety profile of 4-chloro-2-(3-methoxyphenyl)pyrimidine-5-carboxylic acid is another critical aspect that has been evaluated through toxicological studies. While preliminary data suggest moderate toxicity at higher concentrations, its handling under controlled conditions poses minimal risk when appropriate safety measures are taken. As with any chemical intermediate used in research or industrial settings, proper storage and handling protocols must be followed to ensure worker safety.

Future research directions for 4-chloro-2-(3-methoxyphenyl)pyrimidine-5-carboxylic acid include exploring its role in combinatorial chemistry and high-throughput screening (HTS). These approaches allow researchers to rapidly test thousands of compounds against biological targets simultaneously, accelerating the discovery of novel drug candidates. Additionally, investigating its derivatives may reveal new therapeutic applications that were not initially apparent from its parent structure.

In conclusion,4-chloro-2-(3-methoxyphenyl)pyrimidine-5-carboxylic acid (CAS No. 1516189-15-3) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable diverse synthetic transformations, making it a valuable building block for drug discovery efforts aimed at addressing unmet medical needs.